N-(2-aminopropyl)-5-isoquinolinesulfonamide

• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: N-(2-aminopropyl)isoquinoline-5-sulfonamide
• InChI: InChI=1S/C12H15N3O2S/c1-9(13)7-15-18(16,17)12-4-2-3-10-8-14-6-5-11(10)12/h2-6,8-9,15H,7,13H2,1H3
• InChI Key: ZGUQVKFXDFFLBL-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=CC2=C1C=CN=C2)N

Description

N-(2-aminopropyl)-5-isoquinolinesulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of 10% hydrochloride was dissolved 3.0 g of N-(2-acetylaminopropyl)-5-isoquinolinesulfonamide as obtained above, and the mixture was stirred at a temperature of 90° C. to 100° C. for 36 hours. The reaction solution was washed with chloroform, rendered alkaline with 1N sodium hydroxide and extracted with chloroform. The chloroform layer was washed with water, dried with anhydrous magnesium sulfate, and the chloroform was distilled threfrom under reduced pressure. The residue thus obtained was subjected to an alumina column chromatography (alumina: 70 g; solvent: chloroform) to give 1.44 g of N-(2-aminopropyl)-5-isoquinolinesulfonamide in a yield of 56%.